Cas no 2230913-49-0 (6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride)

• Product Name: 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride
• CAS No: 2230913-49-0
• MF: C₆H₁₂Cl₂N₄
• MW: 211.09227848053
• CID: 6596082
• PubChem ID: 146049624
• Update Time: 2025-06-08

6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2310727781
• 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride
• 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine;dihydrochloride
• 5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride
• 2230913-49-0
• D85462
• EN300-7551492
• 6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-D][1,4]DIAZEPINE 2HCL
• MFCD28894266

• Inchi： 1S/C6H10N4.2ClH/c1-2-7-3-4-10-5-8-9-6(1)10;;/h5,7H,1-4H2;2*1H
• InChI Key： BXHQMUHFYQPTIX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=NN=C1CCNCC2

Computed Properties

• Exact Mass: 210.0439018g/mol
• Monoisotopic Mass: 210.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų

Additional information on 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride

Comprehensive Overview of 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine Dihydrochloride (CAS No. 2230913-49-0)

The compound 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride (CAS No. 2230913-49-0) is a heterocyclic organic molecule with significant potential in pharmaceutical research. Its unique structure, combining a triazole and a diazepine ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride has surged due to their versatility in medicinal chemistry. This compound's dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for oral formulations. The scientific community is actively exploring its interactions with GABA receptors and other central nervous system targets, addressing growing concerns about mental health and neurodegenerative diseases.

The synthesis of CAS No. 2230913-49-0 involves sophisticated organic chemistry techniques, including cyclization and salt formation reactions. Its purity and stability are critical factors for researchers, as evidenced by frequent searches for "6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride synthesis" and "2230913-49-0 analytical methods" in scientific databases. These queries reflect the compound's growing importance in preclinical studies and the need for reliable characterization data.

From a pharmacological perspective, the triazolo-diazepine core of this molecule shows structural similarities to several clinically approved drugs, sparking interest in its potential as a scaffold for drug design. Computational chemistry studies suggest favorable binding properties with various enzyme targets, particularly those involved in inflammation and cellular signaling pathways. This aligns with current research priorities in immunology and oncology, where novel small-molecule modulators are in high demand.

The physicochemical properties of 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride have been extensively studied to support its potential therapeutic applications. Its logP value, pKa, and solubility profile indicate favorable drug-like characteristics, meeting the criteria of Lipinski's rule of five. These attributes contribute to its growing popularity in medicinal chemistry circles, as evidenced by increasing citations in patent literature and research publications.

Quality control standards for CAS No. 2230913-49-0 are stringent, with HPLC purity typically exceeding 98%. Analytical techniques such as mass spectrometry and NMR spectroscopy are routinely employed to verify its structural integrity. The compound's stability under various storage conditions is frequently investigated, responding to industry needs for reliable research chemicals with consistent performance in biological assays.

Recent advancements in synthetic methodology have improved the scalability of 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride production, addressing one of the key challenges in its development. Green chemistry approaches are being explored to optimize its synthesis, reflecting the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These developments are particularly relevant given increasing regulatory scrutiny on chemical production processes.

The intellectual property landscape surrounding 2230913-49-0 is evolving rapidly, with multiple patent applications covering its derivatives and therapeutic uses. This competitive environment underscores the compound's potential value in drug development pipelines. Legal professionals and researchers alike frequently search for "6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride patents" to navigate this complex landscape.

In formulation development, the dihydrochloride salt form of this compound offers advantages in terms of crystallinity and hygroscopicity. These properties are crucial for developing stable dosage forms, particularly for chronic conditions requiring long-term medication. The pharmaceutical industry's shift toward patient-centric drug design has increased attention on such physicochemical considerations.

Future research directions for 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride may include exploration of its enantiomeric forms and prodrug derivatives. The growing interest in chiral therapeutics and targeted drug delivery systems makes these aspects particularly relevant. Additionally, combination therapies incorporating this scaffold may emerge as researchers investigate synergistic effects with existing treatment modalities.

The safety profile of CAS No. 2230913-49-0 is under continuous evaluation through preclinical studies. While comprehensive toxicological data remains proprietary in many cases, preliminary results suggest a favorable therapeutic index. This is encouraging for further development, especially in therapeutic areas requiring chronic administration or central nervous system penetration.

From a commercial perspective, the global market for specialized heterocyclic compounds like 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride is expanding steadily. Contract research organizations and custom synthesis providers report increasing demand for this molecular scaffold, driven by both academic and industrial research programs. This trend reflects broader shifts toward targeted molecular therapies and precision medicine approaches.

In conclusion, 6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-d][1,4]diazepine dihydrochloride (CAS No. 2230913-49-0) represents a promising chemical entity with diverse potential applications in pharmaceutical research. Its unique structural features, combined with favorable physicochemical properties, position it as a valuable tool for drug discovery. As scientific understanding of its biological interactions deepens and synthetic methodologies improve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.